C-(1-(3-fluoro-benzyl)-1H-pyrrol-3-yl)-methylamine

• Molecular Formula: C12H13FN2
• Molecular Weight: 204.24 g/mol
• IUPAC Name: [1-[(3-fluorophenyl)methyl]pyrrol-3-yl]methanamine
• InChI: InChI=1S/C12H13FN2/c13-12-3-1-2-10(6-12)8-15-5-4-11(7-14)9-15/h1-6,9H,7-8,14H2
• InChI Key: BSRCETUEQFZEOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=CC(=C2)CN

Description

C-(1-(3-fluoro-benzyl)-1H-pyrrol-3-yl)-methylamine is a useful research compound. Its molecular formula is C12H13FN2 and its molecular weight is 204.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7N Ammonia/methanol (40 mL) and Raney nickel (2 g) were added to 1-(3-fluoro-benzyl)-1H-pyrrole-3-carbaldehyde described in Preparation Example 58 (1.0 g, 4.9 mmol), and the solution was stirred for 18 hours under hydrogen atmosphere at room temperature. The catalyst was removed by filtering through Celite pad, then, NH silica gel was added to the filtrate, the solvent was evaporated in vacuo for adsorption, purification by NH silica gel column chromatography (hexane:ethyl acetate=2:1, then 1:1, then ethyl acetate) was carried out, and the title compound (530 mg, 2.5 mmol, 53.0%) was obtained as a brown oil.